Cas no 20949-29-5 (2-(1H-indol-2-yl)-2-methylpropan-1-ol)

• Product Name: 2-(1H-indol-2-yl)-2-methylpropan-1-ol
• CAS No: 20949-29-5
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6108925
• PubChem ID: 121008166
• Update Time: 2025-05-20

2-(1H-indol-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-2-yl)-2-methylpropan-1-ol
• 20949-29-5
• EN300-1842824

• Inchi： 1S/C12H15NO/c1-12(2,8-14)11-7-9-5-3-4-6-10(9)13-11/h3-7,13-14H,8H2,1-2H3
• InChI Key： CTYPIEKMYAXXOC-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36Ų

Additional information on 2-(1H-indol-2-yl)-2-methylpropan-1-ol

Recent Advances in the Study of 2-(1H-indol-2-yl)-2-methylpropan-1-ol (CAS: 20949-29-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(1H-indol-2-yl)-2-methylpropan-1-ol (CAS: 20949-29-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is based on a thorough review of recent academic literature, industry reports, and technical documents.

Recent studies have highlighted the synthetic versatility of 2-(1H-indol-2-yl)-2-methylpropan-1-ol, with several research groups developing novel synthetic routes to improve yield and purity. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated an efficient catalytic asymmetric synthesis method, which not only enhanced the enantiomeric purity of the compound but also reduced the environmental impact of the synthesis process. The study emphasized the importance of this compound as a key intermediate in the synthesis of more complex indole derivatives, which are prevalent in many biologically active molecules.

In terms of biological activity, 2-(1H-indol-2-yl)-2-methylpropan-1-ol has shown promising results in preclinical studies. A recent investigation published in *Bioorganic & Medicinal Chemistry Letters* revealed that this compound exhibits moderate inhibitory activity against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. The study utilized molecular docking simulations and in vitro assays to elucidate the binding interactions between the compound and the target enzymes, providing valuable insights for further structural optimization.

Furthermore, the potential therapeutic applications of 2-(1H-indol-2-yl)-2-methylpropan-1-ol have been explored in the context of neurodegenerative diseases. A 2024 study in *ACS Chemical Neuroscience* reported that derivatives of this compound demonstrated neuroprotective effects in cellular models of Parkinson's disease. The researchers attributed these effects to the compound's ability to modulate oxidative stress pathways and inhibit protein aggregation, which are key pathological features of neurodegenerative disorders. These findings suggest that 2-(1H-indol-2-yl)-2-methylpropan-1-ol could serve as a scaffold for the development of novel neuroprotective agents.

Despite these promising developments, challenges remain in the translation of 2-(1H-indol-2-yl)-2-methylpropan-1-ol into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent advancements in prodrug strategies and formulation technologies, however, offer potential solutions to these challenges. For example, a 2023 study in *Molecular Pharmaceutics* explored the use of nanoparticle-based delivery systems to enhance the bioavailability of indole-based compounds, including 2-(1H-indol-2-yl)-2-methylpropan-1-ol.

In conclusion, the compound 2-(1H-indol-2-yl)-2-methylpropan-1-ol (CAS: 20949-29-5) represents a promising area of research in chemical biology and pharmaceutical science. Its synthetic accessibility, diverse biological activities, and potential therapeutic applications make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail to unlock its full therapeutic potential.